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Compound of Interest

Compound Name: Regaloside D

Cat. No.: B12413871

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of Regaloside D stock solutions
for use in various research and drug development applications. Regaloside D is a
phenylpropanoid natural product isolated from Lilium Longiflorum.[1][2][3] Accurate preparation
of stock solutions is crucial for obtaining reliable and reproducible experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Regaloside D is presented in Table
1. This information is essential for accurate calculations and proper handling of the compound.

Property Value Source
Molecular Formula C18H24010 [1112][4]
Molecular Weight 400.4 g/mol [L][4][5][6]
Appearance Powder [4]

B DMSO, Pyridine, Methanol,
Solubility Ethanol [4]
ano

Storage and Stability
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Proper storage of Regaloside D in both solid and solution form is critical to maintain its
integrity and biological activity.

e Solid Form (Powder): Store at -20°C for up to 3 years.[1]

 In Solvent (Stock Solution): Store in aliquots at -80°C for up to 1 year or at -20°C for up to 1
month to avoid repeated freeze-thaw cycles.[1][3]

Experimental Protocol: Preparation of a 10 mM
Regaloside D Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Regaloside D in Dimethyl
Sulfoxide (DMSO).

Materials:

» Regaloside D (powder form)

¢ Anhydrous/molecular sieve-dried DMSO

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials
o Pipettes and sterile, filtered pipette tips

o Vortex mixer

e Optional: Sonicator water bath

Procedure:

» Equilibrate Regaloside D: Before opening, allow the vial of Regaloside D powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture onto the compound.

» Weigh Regaloside D: Tare a sterile microcentrifuge tube on the analytical balance. Carefully
weigh out the desired amount of Regaloside D. For example, to prepare a 1 mL stock
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solution, weigh 4.004 mg of Regaloside D.

o Calculate Solvent Volume: Use the following formula to calculate the volume of solvent
needed to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
For a 10 mM (0.010 mol/L) stock solution with 4.004 mg (0.004004 g) of Regaloside D:
Volume (L) = 0.004004 g / (0.010 mol/L * 400.4 g/mol ) =0.001 L=1 mL

e Dissolve the Compound: Add the calculated volume of DMSO to the microcentrifuge tube
containing the weighed Regaloside D.

o Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid
dissolution.[3] Visually inspect the solution to ensure there are no visible particles.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or amber vials to minimize freeze-thaw cycles. Label each aliquot
clearly with the compound name, concentration, solvent, and date of preparation. Store the
aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to
1 month).[1][3]

Stock Solution Preparation Table

The following table provides pre-calculated solvent volumes for preparing common stock
solution concentrations of Regaloside D.
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Mass of Regaloside For 1 mM Stock

For 5 mM Stock

For 10 mM Stock

D Solution Solution Solution

1mg 2.4976 mL 0.4995 mL 0.2498 mL
5 mg 12.4881 mL 2.4976 mL 1.2488 mL
10 mg 24.9763 mL 4.9953 mL 2.4976 mL

Table adapted from
supplier data.[3][7]

Safety Precautions

When handling Regaloside D and preparing solutions, it is important to adhere to standard

laboratory safety practices.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

» Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[8]

¢ Avoid contact with skin and eyes.[8]

 In case of accidental contact, wash the affected area thoroughly with water.

» Dispose of waste according to institutional and local regulations.

Visual Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a Regaloside D stock

solution.
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Caption: Workflow for Regaloside D stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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